Cas no 2137576-00-0 (Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-4-methyl-1-piperidinyl)ethyl]-)

• Product Name: Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-4-methyl-1-piperidinyl)ethyl]-
• CAS No: 2137576-00-0
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 5302512
• Update Time: 2025-05-20

Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-4-methyl-1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-4-methyl-1-piperidinyl)ethyl]-

• Inchi： 1S/C15H27NO2/c1-3-14(2)7-10-16(11-8-14)12-9-15(13(17)18)5-4-6-15/h3-12H2,1-2H3,(H,17,18)
• InChI Key： RLFIBFLYCVQCRY-UHFFFAOYSA-N
• SMILES： C1(CCN2CCC(CC)(C)CC2)(C(O)=O)CCC1

Additional information on Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-4-methyl-1-piperidinyl)ethyl]-

Cyclobutanecarboxylic Acid, 1-[2-(4-Ethyl-4-Methyl-1-Piperidinyl)Ethyl]: A Comprehensive Overview

The compound with CAS No 2137576-00-0, known as Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-4-methyl-1-piperidinyl)ethyl], is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclobutane ring with a carboxylic acid group and a substituted piperidine moiety. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and interactions with biological systems.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The piperidine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds and interact with various biological targets. The substitution pattern on the piperidine ring—specifically the presence of ethyl and methyl groups—adds further complexity to the molecule's pharmacokinetic profile.

The synthesis of Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-4-methyl-1-piperidinyl)ethyl] involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by coupling reactions to introduce the cyclobutane carboxylic acid moiety. Researchers have explored various methodologies to optimize the yield and purity of this compound, including the use of transition metal catalysts and stereo-selective reactions.

In terms of applications, this compound has shown promise in preclinical studies as a modulator of ion channels and enzyme inhibitors. Its ability to penetrate cellular membranes makes it a valuable tool in studying cellular signaling pathways. Additionally, the compound's stability under physiological conditions suggests potential for use in chronic disease models.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets. Molecular docking studies have revealed that the cyclobutane ring plays a critical role in determining binding affinity, while the piperidine moiety contributes to selectivity. These insights are crucial for guiding further optimization efforts aimed at enhancing therapeutic efficacy.

Moreover, the environmental impact of this compound has been a topic of interest. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This makes it a more sustainable option compared to other similar compounds that are resistant to biodegradation.

In conclusion, Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-4-methyl-1-piperidinyl)ethyl] (CAS No 2137576-00-0) is a versatile molecule with significant potential in both academic research and industrial applications. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further exploration in drug development and materials science.